Cas no 309943-10-0 (4-(3,5-Dimethylpiperidin-1-yl)-3-nitrobenzoic Acid)

• Product Name: 4-(3,5-Dimethylpiperidin-1-yl)-3-nitrobenzoic Acid
• CAS No: 309943-10-0
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 1445535
• Update Time: 2025-04-20

4-(3,5-Dimethylpiperidin-1-yl)-3-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3,5-dimethyl-1-piperidinyl)-3-nitro-
• 4-(3,5-Dimethylpiperidin-1-yl)-3-nitrobenzoic Acid

• Inchi： 1S/C14H18N2O4/c1-9-5-10(2)8-15(7-9)12-4-3-11(14(17)18)6-13(12)16(19)20/h3-4,6,9-10H,5,7-8H2,1-2H3,(H,17,18)
• InChI Key： SZOJBAZUEAQOBX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=O)O)C=CC=1N1CC(C)CC(C)C1)=O

Computed Properties

• Exact Mass: 278.12674
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 83.68